Cas no 52605-12-6 (Ethanedione,bis(3,4,5-trimethoxyphenyl)- (9CI))

• Product Name: Ethanedione,bis(3,4,5-trimethoxyphenyl)- (9CI)
• CAS No: 52605-12-6
• MF: C₂₀H₂₂O₈
• MW: 390.383886814117
• CID: 370032
• PubChem ID: 272099
• Update Time: 2025-04-19

Ethanedione,bis(3,4,5-trimethoxyphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanedione,bis(3,4,5-trimethoxyphenyl)- (9CI)
• 1,2-bis(3,4,5-trimethoxyphenyl)ethane-1,2-dione
• 3,3'',4,4''5,5''-Hexamethoxybenzil
• 3,3',4,4'5,5'-Hexamethoxybenzil
• NSC-116292
• Bis(3,4,5-trimethoxyphenyl)ethane-1,2-dione
• DTXSID10967034
• EU-0026986
• 52605-12-6
• SCHEMBL4625442
• NSC116292
• AKOS002084900
• SR-01000102163
• SR-01000102163-1

• Inchi： 1S/C20H22O8/c1-23-13-7-11(8-14(24-2)19(13)27-5)17(21)18(22)12-9-15(25-3)20(28-6)16(10-12)26-4/h7-10H,1-6H3
• InChI Key： OIFKAYYDTOHLSS-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C(C(C1C=C(C(=C(C=1)OC)OC)OC)=O)=O)OC)OC

Computed Properties

• Exact Mass: 390.13100
• Monoisotopic Mass: 390.13146766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• PSA: 89.52000
• LogP: 2.80380